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Compound of Interest

Compound Name: 5-Chloro-2-phenoxyaniline

Cat. No.: B041261

The proper disposal of 5-Chloro-2-phenoxyaniline, a chemical intermediate used in
pharmaceutical and other chemical syntheses, is critical to ensure the safety of laboratory
personnel and to prevent environmental contamination. This guide provides detailed
procedures for the safe handling and disposal of this compound, in line with established safety
protocols.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle 5-Chloro-2-phenoxyaniline
with appropriate safety measures. This compound is classified as a hazardous substance,
causing skin and serious eye irritation, and may lead to respiratory irritation.[1] It is also
suspected of causing genetic defects and may have long-lasting harmful effects on aquatic life.

[2]
Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves. Gloves must be inspected before use,
and proper removal techniques should be employed to avoid skin contact.[1]

o Eye Protection: Use safety glasses with side-shields or chemical goggles.[3]

» Protective Clothing: Wear a lab coat or other protective clothing to prevent skin exposure.[2]

[3]
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» Respiratory Protection: If handling in a poorly ventilated area or if dust formation is likely, use
a NIOSH-approved respirator.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2][3]

Properties of 5-Chloro-2-phenoxyaniline

A summary of the key physical and chemical properties of 5-Chloro-2-phenoxyaniline is
provided in the table below.

Property Value

Molecular Formula C12H10CINO
Molecular Weight 219.67 g/mol
Appearance Off-white solid
Melting Point 41-44 °C

Boiling Point 190-192 °C @ 8 Torr
Density 1.3+0.1 g/cm3
Flash Point 150.3 + 23.7 °C

(Data sourced from multiple safety data sheets)

Detailed Disposal Protocol

The primary recommended method for the disposal of 5-Chloro-2-phenoxyaniline is
incineration by a licensed professional waste disposal service.[1]
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Step 1: Waste Identification and Segregation

« ldentify: Clearly label all waste containers with "5-Chloro-2-phenoxyaniline" and the
appropriate hazard symbols.

o Segregate: Do not mix 5-Chloro-2-phenoxyaniline waste with other chemical waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

Step 2: Preparing Solid Waste for Disposal

¢ Collection: Collect pure 5-Chloro-2-phenoxyaniline, contaminated solids (e.g., spill cleanup
materials, contaminated lab supplies), and any reaction byproducts in a designated,
sealable, and properly labeled waste container.

» Container: Use a robust, leak-proof container. For solids, a securely sealed plastic or metal
drum is appropriate.

» Handling: When transferring the solid waste, avoid creating dust.[1] If necessary, moisten the
material slightly with a non-reactive solvent to prevent it from becoming airborne.

Step 3: Preparing Liquid Waste for Disposal

o Collection: If 5-Chloro-2-phenoxyaniline is in a solution, collect it in a separate, labeled,
and sealed container designed for liquid chemical waste.

o Solvent Compatibility: Ensure the waste container is compatible with the solvent used.

e Surplus Solutions: Offer surplus and non-recyclable solutions to a licensed disposal
company.[1]

Step 4: Disposal of Contaminated Materials

o PPE: Dispose of contaminated gloves, weigh papers, and other disposable lab supplies in
the designated solid waste container for 5-Chloro-2-phenoxyaniline.

o Glassware: Rinse contaminated glassware thoroughly with a suitable solvent (e.g., acetone
or ethanol) in a fume hood. Collect the rinsate as hazardous liquid waste. Once
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decontaminated, the glassware can be washed and reused or disposed of as regular lab
glass.

o Packaging: Dispose of the original container as unused product, ensuring it is empty and
sealed before placing it in the appropriate waste stream.[1]

Step 5: Storage and Final Disposal

o Storage: Store the sealed waste containers in a cool, dry, and well-ventilated designated
waste accumulation area, away from incompatible materials.

» Professional Disposal: Arrange for a licensed professional waste disposal service to collect
the waste.[1] The material should be incinerated in a chemical incinerator equipped with an
afterburner and scrubber.[1]

e Documentation: Maintain a record of the waste generated, including the amount and date of
disposal, in accordance with local and national regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 5-Chloro-2-phenoxyaniline.
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Caption: Disposal workflow for 5-Chloro-2-phenoxyaniline.
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This comprehensive approach ensures that the disposal of 5-Chloro-2-phenoxyaniline is
managed safely and responsibly, protecting both the individuals handling the material and the
wider environment. Always consult your institution's specific EHS guidelines and local
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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